Cas no 2309466-74-6 (1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1))

• Product Name: 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1)
• CAS No: 2309466-74-6
• MF: C₉H₁₀ClFN₂O
• MW: 216.639904499054
• CID: 5412965
• PubChem ID: 138991039
• Update Time: 2025-11-02

1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3664675098
• 2-(6-Fluoro-1,2-benzoxazol-3-yl)ethanamine;hydrochloride
• 2309466-74-6
• EN300-7352609
• 2-(6-fluoro-1,2-benzoxazol-3-yl)ethan-1-amine hydrochloride
• 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1)

• Inchi： 1S/C9H9FN2O.ClH/c10-6-1-2-7-8(3-4-11)12-13-9(7)5-6;/h1-2,5H,3-4,11H2;1H
• InChI Key： JQLUPSUVFAKPPR-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(F)=C2)C(CCN)=N1.[H]Cl

Computed Properties

• Exact Mass: 216.0465688g/mol
• Monoisotopic Mass: 216.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1)

Comprehensive Overview of 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1) (CAS No. 2309466-74-6)

The compound 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1), identified by its CAS number 2309466-74-6, is a specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This derivative of benzisoxazole is characterized by the presence of a fluoro substituent at the 6-position, enhancing its electronic and steric properties. The hydrochloride salt form (1:1) ensures improved stability and solubility, making it a preferred choice for experimental applications.

In recent years, the demand for fluorinated heterocyclic compounds like 6-fluoro-1,2-benzisoxazole-3-ethanamine hydrochloride has surged due to their potential in drug discovery. Researchers are particularly interested in its role as a pharmacophore in designing CNS-targeting agents, given the structural similarity to known bioactive molecules. The fluorine atom in this compound is a key feature, as it often enhances metabolic stability and binding affinity in drug-receptor interactions.

From an analytical perspective, CAS 2309466-74-6 exhibits unique spectral properties, which are critical for quality control in synthetic workflows. Nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structural integrity. The compound’s molecular weight and stoichiometry (1:1 hydrochloride) further contribute to its reproducibility in research settings.

The synthesis of 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride typically involves multi-step organic reactions, including cyclization and fluorination steps. Recent advancements in green chemistry have prompted explorations into more sustainable synthetic routes, reducing the use of hazardous reagents. This aligns with the broader industry trend toward environmentally friendly methodologies, a topic frequently searched in academic and industrial forums.

Beyond its synthetic utility, this compound has garnered attention in neuroscience research. Its structural motif is analogous to certain neurotransmitter analogs, making it a candidate for studying receptor modulation. Online queries often link such compounds to cognitive health and neurodegenerative disease research, reflecting public interest in these areas.

Regulatory compliance is another critical aspect. While 2309466-74-6 is not classified as a controlled substance, proper handling protocols are essential due to its potential reactivity. Safety data sheets (SDS) provide detailed guidance on storage (e.g., desiccated, cool environments) and personal protective equipment (PPE) requirements, topics frequently searched by laboratory personnel.

In summary, 1,2-Benzisoxazole-3-ethanamine, 6-fluoro-, hydrochloride (1:1) represents a versatile tool in modern chemistry and life sciences. Its fluorinated benzisoxazole core offers unique opportunities for innovation, whether in drug development or material science. As research continues to uncover its full potential, this compound remains a subject of both academic curiosity and practical application.